Cas no 2228700-72-7 (1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2228700-72-7
• MF: C₁₀H₈BrClN₂
• MW: 271.540920257568
• CID: 5758945
• PubChem ID: 165688154
• Update Time: 2025-05-24

1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2228700-72-7
• 1-(5-bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile
• EN300-1936626
• 1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C10H8BrClN2/c11-7-4-8(9(12)14-5-7)10(6-13)2-1-3-10/h4-5H,1-3H2
• InChI Key： LZXKZOQCEMTQPO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C#N)CCC1)Cl

Computed Properties

• Exact Mass: 269.95594g/mol
• Monoisotopic Mass: 269.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2228700-72-7)

1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2228700-72-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a unique cyclobutane-carbonitrile moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines a brominated and chlorinated pyridine ring, which enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring Suzuki-Miyaura or Buchwald-Hartwig protocols.

The compound’s CAS number 2228700-72-7 is often queried in databases like SciFinder and Reaxys, reflecting its growing importance in drug discovery. Researchers investigating kinase inhibitors or pesticide precursors show particular interest due to its potential to modulate biological pathways. Recent trends in AI-driven molecular design have also spotlighted such halogenated nitriles for their balanced lipophilicity and steric properties, aligning with popular searches on "fragment-based drug design" and "lead optimization."

From a synthetic perspective, 1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile serves as a critical building block for C-C bond formation. Its 5-bromo-2-chloro substitution pattern allows selective functionalization, a feature highlighted in forums discussing "regioselective reactions." Environmental concerns have also driven interest in greener alternatives, with queries like "sustainable synthesis of halopyridines" gaining traction—this compound’s potential for catalytic transformations fits well within this narrative.

Analytical characterization of CAS No. 2228700-72-7 typically involves NMR spectroscopy and LC-MS, techniques frequently searched alongside "structural elucidation." Its stability under ambient conditions makes it a practical candidate for industrial-scale applications, though handling requires standard precautions for nitrile-containing compounds. The rise of high-throughput screening (HTS) has further amplified demand for such tailored intermediates, as noted in publications on "library synthesis for drug discovery."

In summary, 1-(5-Bromo-2-chloropyridin-3-yl)cyclobutane-1-carbonitrile exemplifies the intersection of medicinal chemistry and process innovation. Its relevance to trending topics like "targeted protein degradation" and "covalent inhibitors" ensures sustained academic and industrial interest, while its synthetic flexibility addresses the evolving needs of modern organic chemistry.